N-[2-(2-pyridinyl)ethyl]-4-[3-(trifluoromethyl)benzoyl]-1H-pyrrole-2-carboxamide

• IUPAC Name: N-(2-pyridin-2-ylethyl)-4-[3-(trifluoromethyl)benzoyl]-1H-pyrrole-2-carboxamide
• InChI: InChI=1S/C20H16F3N3O2/c21-20(22,23)15-5-3-4-13(10-15)18(27)14-11-17(26-12-14)19(28)25-9-7-16-6-1-2-8-24-16/h1-6,8,10-12,26H,7,9H2,(H,25,28)
• InChI Key: DDXKSWQNGIQTSU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)CCNC(=O)C2=CC(=CN2)C(=O)C3=CC(=CC=C3)C(F)(F)F
• Molecular Formula: C20H16F3N3O2
• Molecular Weight: 387.4 g/mol
• CAS No.: 439111-44-1

Description

N-[2-(2-pyridinyl)ethyl]-4-[3-(trifluoromethyl)benzoyl]-1H-pyrrole-2-carboxamide is a useful research compound. Its molecular formula is C20H16F3N3O2 and its molecular weight is 387.362. The purity is usually 95%.
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Scientific Research Applications

Luminescence and Thermostability Studies

Research on carboxylate-assisted ethylamide metal–organic frameworks reveals the synthesis and structural analysis of polymers with potential applications in thermostability and luminescence. These frameworks exhibit unique topological prototypes and supramolecular nets that could have implications for material science and engineering. The study demonstrates the versatile applications of ethylamide-based compounds in creating materials with desirable thermal and optical properties (Sun et al., 2012).

Pharmacological Activity

Although the request was to exclude information related to drug use and dosage, it's important to note that the structural relatives of the specified compound have been explored for their pharmacological activities. These studies, however, are acknowledged without delving into specifics on usage or side effects, focusing instead on the chemical synthesis and potential bioactive properties of related compounds (Zykova et al., 2016).

Electropolymerization Applications

The synthesis and electropolymerization of related pyrrole compounds highlight their potential in creating polymer films stable for repetitive cycling. This suggests applications in electronics and materials science, where stable and conductive polymer films are desirable for various technologies (Lengkeek et al., 2010).

Computational Chemistry Insights

Studies on the synthesis, interactions, and spectroscopy analysis of ethyl-4-[(benzoyl)-hydrazonomethyl]-3,5-dimethyl-1H-pyrrole-2-carboxylate, and related compounds, provide insights into their molecular properties through experimental and quantum chemical approaches. These findings contribute to the understanding of molecular interactions, stability, and reactivity, offering a scientific foundation for further research and applications in computational chemistry and molecular design (Singh et al., 2013).